Cas no 7468-42-0 (2-Pentanone,3-cyclohexyl-5-(dimethylamino)-3-phenyl-, hydrobromide (1:1))

• Product name: 2-Pentanone,3-cyclohexyl-5-(dimethylamino)-3-phenyl-, hydrobromide (1:1)
• CAS No: 7468-42-0
• MF: C₁₉H₂₉NO^.BRH
• MW: 287.43966
• CID: 580919
• PubChem ID: 436301

2-Pentanone,3-cyclohexyl-5-(dimethylamino)-3-phenyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-cyclohexyl-5-(dimethylamino)-3-phenyl-, hydrobromide (1:1)
• 3-cyclohexyl-5-(dimethylamino)-3-phenylpentan-2-one
• AC1L91AE
• NSC400780
• NSC-400780
• DTXSID90331198
• 7468-42-0

• Inchi： InChI=1S/C19H29NO/c1-16(21)19(14-15-20(2)3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4,6-7,10-11,18H,5,8-9,12-15H2,1-3H3
• InChI Key： OZVIMGCKCYUQDB-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCN(C)C)(C1CCCCC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 287.22507
• Monoisotopic Mass: 287.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 4.04540